Cas no 921785-86-6 (1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide)

• Product Name: 1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide
• CAS No: 921785-86-6
• MF: C₂₄H₂₇N₃O₂
• MW: 389.490085840225
• CID: 5861494
• PubChem ID: 18570692
• Update Time: 2025-05-24

1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• SR-01000911399-1
• 1-{8-[(2,5-dimethylphenyl)methoxy]quinolin-2-yl}piperidine-4-carboxamide
• 1-(8-((2,5-dimethylbenzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide
• 921785-86-6
• 1-[8-[(2,5-dimethylphenyl)methoxy]quinolin-2-yl]piperidine-4-carboxamide
• F2255-0693
• AKOS024631784
• SR-01000911399
• 1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide

• Inchi： 1S/C24H27N3O2/c1-16-6-7-17(2)20(14-16)15-29-21-5-3-4-18-8-9-22(26-23(18)21)27-12-10-19(11-13-27)24(25)28/h3-9,14,19H,10-13,15H2,1-2H3,(H2,25,28)
• InChI Key： FEVFYMOJXBZEEO-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C2C=CC3C=CC=C(C=3N=2)OCC2C=C(C)C=CC=2C)CC1)N

Computed Properties

• Exact Mass: 389.21032711g/mol
• Monoisotopic Mass: 389.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 68.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide

Recent Advances in the Study of 1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide (CAS: 921785-86-6)

In recent years, the compound 1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide (CAS: 921785-86-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique quinoline and piperidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key advancements include the use of novel catalysts and reaction conditions that enhance the efficiency of the coupling reactions between the quinoline and piperidine moieties. Researchers have also explored the stereochemical aspects of the molecule, revealing insights into its conformational stability and interactions with biological targets.

Mechanistic studies have elucidated the compound's ability to interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary data suggest that 1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide exhibits selective inhibition of certain kinase pathways, which could be leveraged for the treatment of cancers and inflammatory diseases. Additionally, its affinity for GPCRs opens avenues for research in neurological and metabolic disorders.

In vitro and in vivo studies have demonstrated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies highlight its favorable bioavailability and low toxicity, making it a viable candidate for further drug development. Recent animal models have shown efficacy in reducing tumor growth and inflammation, supporting its potential as a therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide. Issues such as off-target effects and long-term safety need to be addressed through rigorous preclinical and clinical trials. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 1-{8-(2,5-dimethylphenyl)methoxyquinolin-2-yl}piperidine-4-carboxamide represents a promising molecule in the field of chemical biology and drug discovery. Its unique structure and biological activity warrant further investigation to fully exploit its therapeutic potential. Continued research and development efforts will be crucial in determining its role in future medical treatments.